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Introduction

N-nitroso-nebivolol is a nitrosamine drug substance-related impurity (NDSRI) of nebivolol, a
beta-blocker used for treating hypertension.[1][2][3] Due to the potential carcinogenic nature of
nitrosamine impurities, regulatory bodies like the U.S. Food and Drug Administration (FDA) and
the European Medicines Agency (EMA) have established stringent guidelines for their control in
pharmaceutical products.[4][5][6][7] The acceptable intake (Al) limit for N-nitroso-nebivolol
has been set at 1500 ng/day.[1][3][8][9] This necessitates the development of highly sensitive
and specific analytical methods for its detection and quantification at trace levels in nebivolol
drug substances and formulations.

This document provides detailed sample preparation techniques and analytical protocols for
the determination of N-nitroso-nebivolol, primarily utilizing Liquid Chromatography with
tandem mass spectrometry (LC-MS/MS), a technique widely adopted for its high sensitivity and
selectivity.[10][11]

Mechanism of Formation

N-nitroso-nebivolol can form if the secondary amine functional group present in the nebivolol
molecule reacts with nitrosating agents.[2] This reaction can be facilitated by the presence of
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nitrite salts under acidic conditions.[5] Sources of nitrosating agents can include residual
nitrites in excipients or other raw materials used in the manufacturing process.[3][5]

Sample Preparation Techniques

Effective sample preparation is critical for accurate and robust quantification of N-nitroso-
nebivolol, as it aims to extract the analyte from the sample matrix while minimizing
interferences.[12] The choice of technique depends on the sample matrix (i.e., active
pharmaceutical ingredient - API, or finished drug product).

Protocol 1: Direct Dissolution for Nebivolol Drug
Substance

This method is suitable for the analysis of N-nitroso-nebivolol in the raw drug substance.
Objective: To dissolve the nebivolol APl and prepare a solution for direct LC-MS/MS analysis.
Materials:

e Nebivolol Drug Substance

e Methanol (LC-MS grade)

o Purified Water (LC-MS grade)

* 50% Methanol-Water solution (Diluent)

e Volumetric flasks (1 mL)

e Analytical balance

 Ultrasonic bath

o Syringe filters (0.22 pum, nylon)

Procedure:

o Accurately weigh approximately 0.5 mg of the nebivolol drug substance.[8]
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» Transfer the weighed sample into a 1 mL volumetric flask.[8]
e Add the 50% methanol-water diluent to the flask to about half the volume.
o Vortex the flask for 1 minute to ensure initial dispersion.

¢ Place the volumetric flask in an ultrasonic bath and sonicate for 10 minutes to facilitate
complete dissolution.[8]

o Remove the flask from the bath and allow it to cool to room temperature.[8]
e Make up the volume to the 1 mL mark with the 50% methanol-water diluent.[8]
e Homogenize the solution by inverting the flask several times.

o Filter the final solution through a 0.22 pum nylon filter into an HPLC vial for analysis.[8]
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Protocol 2: Extraction from Nebivolol Tablet Formulation

This protocol is designed for the extraction of N-nitroso-nebivolol from solid oral dosage
forms.

Objective: To extract N-nitroso-nebivolol from the tablet matrix, removing excipients that could
interfere with the analysis.

Materials:
» Nebivolol Tablets (e.g., 20 mg)

e Mortar and Pestle

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://www.benchchem.com/product/b16330781/docs?utm_src=pdf-body-img#application-notes-protocols-for-n-nitroso-nebivolol-analysis
https://www.benchchem.com/product/b16330781/docs?utm_src=pdf-body#application-notes-protocols-for-n-nitroso-nebivolol-analysis
https://www.benchchem.com/product/b16330781/docs?utm_src=pdf-body#application-notes-protocols-for-n-nitroso-nebivolol-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16330781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Diluent (e.g., 50% Methanol-Water or as specified by the analytical method)
Centrifuge tubes (e.g., 15 mL)

Vortex mixer

Rotational shaker

Centrifuge

Syringe filters (0.22 pum)

Procedure:

Grind the nebivolol tablets into a fine, homogeneous powder using a mortar and pestle.[9]
[13]

Weigh an amount of the tablet powder equivalent to 0.6 mg of nebivolol and transfer it into a
15 mL centrifuge tube.[13]

Add 10 mL of the chosen diluent to the centrifuge tube.[13]
Vortex the tube for 1 minute to ensure the powder is well-dispersed in the diluent.[9][13]

Place the tube on a rotational shaker and shake for 20 minutes to facilitate the extraction of
the analyte.[13]

Centrifuge the solution at 9,000 rpm for 10 minutes to pellet the insoluble excipients.[1][13]

Carefully transfer the clear supernatant to an HPLC vial, passing it through a 0.22 um
syringe filter if necessary, for subsequent LC-MS/MS analysis.[1][13]

Protocol 2: Tablet Extraction Workflow
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Analytical Method: LC-MS/MS

Liquid Chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred

Click to download full resolution via product page

analytical technique for the quantification of N-nitroso-nebivolol due to its high sensitivity and

specificity, which allows for detection at very low levels.[9][10]

lllustrative LC-MS/MS Parameters

The following table summarizes typical parameters used in published methods. It is crucial to

validate these or newly developed methods according to regulatory guidelines.

Method 1 (for Drug

Method 2 (for Tablet

Parameter )
Substance)[8] Formulation)[9]

LC System Nexera™ XR Agilent 1290 Infinity 11l UHPLC
Shim-pack™ GIST-HP C18 Agilent Pursuit XRs 3 pm

Column

(200 mm x 2.1 mm, 2 pum)

Diphenyl (150 mm x 3 mm)

Column Temperature 40 °C Not Specified
1 mM ammonium
Mobile Phase A Not Specified trifluoroacetate + 0.004%
formic acid in water
Mobile Phase B Not Specified Methanol
Flow Rate Not Specified 0.5 mL/min
Injection Volume Not Specified 10 pyL

MS System

LCMS-2050 (Single
Quadrupole)

Agilent 6495D Triple

Quadrupole

lonization Mode

ESI Positive

Jet Stream ESI Positive

Monitoring Mode

SIM (Selected lon Monitoring)

MRM (Multiple Reaction

Monitoring)

MRM Transition

Not Applicable

m/z 435.2 -~ 254.0
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Note: To prevent contamination of the mass spectrometer with the high-concentration API, a
diverter valve is often employed to direct the nebivolol peak to waste, while allowing the N-
nitroso-nebivolol peak to enter the detector.[1][8]

Quantitative Data Summary

The following tables summarize the performance characteristics of the analytical methods
described in the literature.

Table 1: Method Performance for N-nitroso-nebivolol in Drug Substance[8]

Parameter Value
Linearity Range 1-180 ng/mL
Correlation Coefficient (r2) 0.9999
Spiked Concentration 1 0.03 pg/mg
Recovery at Spiked Conc. 1 100.4%
Spiked Concentration 2 0.3 pug/mg
Recovery at Spiked Conc. 2 100.2%

Table 2: Method Performance for N-nitroso-nebivolol in Tablet Formulation[1][9]
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Parameter Value

Linearity Range 5 pg/mL - 50 ng/mL
Correlation Coefficient (r2) 0.997

Limit of Detection (LOD) 2 pg/mL

Limit of Quantification (LOQ) 5 pg/mL
Reproducibility (%RSD at LOQ) ~3.1%

Spike Recovery (in API) 116.8%

Spike Recovery (in Placebo) 108.3%

Spike Recovery (in Tablet) 111.8%

Concluding Remarks

The described sample preparation techniques and LC-MS/MS methods provide a robust
framework for the sensitive and accurate quantification of N-nitroso-nebivolol in both drug
substance and tablet formulations. The direct dissolution method is straightforward for the API,
while the solvent extraction followed by centrifugation is effective for the finished product.
Researchers and drug development professionals must ensure that any method used is
appropriately validated to meet the stringent requirements of regulatory agencies for the control
of nitrosamine impurities, thereby ensuring patient safety.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.shimadzu.com/an/apl/25885/index.html
https://www.shimadzu.com/an/apl/25885/index.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12124699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12124699/
https://www.fda.gov/media/141720/download
https://www.ema.europa.eu/en/human-regulatory-overview/post-authorisation/referral-procedures-human-medicines/nitrosamine-impurities
https://www.gmp-compliance.org/gmp-news/fda-updated-guidance-for-nitrosamines
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/25885/an_03-lcms-055-en.pdf
https://lcms.labrulez.com/paper/31500
https://www.researchgate.net/publication/390607797_Quantitative_analysis_of_nitrosamine_impurities_using_liquid_chromatography_tandem_mass_spectrometry
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12135945/
https://pubs.acs.org/doi/10.1021/acs.oprd.5c00158
https://lcms.labrulez.com/labrulez-bucket-strapi-h3hsga3/ps_ndsri_n_nitroso_nebivolol_6475a_lctq_asms_2025_thp_726_en_agilent_3c2171ee57.pdf
https://www.benchchem.com/product/b16330781/docs#application-notes-protocols-for-n-nitroso-nebivolol-analysis
https://www.benchchem.com/product/b16330781/docs#application-notes-protocols-for-n-nitroso-nebivolol-analysis
https://www.benchchem.com/product/b16330781/docs#application-notes-protocols-for-n-nitroso-nebivolol-analysis
https://www.benchchem.com/product/b16330781/docs#application-notes-protocols-for-n-nitroso-nebivolol-analysis
https://www.benchchem.com/product/b16330781?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16330781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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